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Compound Name: 3'-NH2-ddCTP sodium

Cat. No.: B3308676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3'-Amino-2',3'-dideoxycytidine-5'-triphosphate (3'-NH2-ddCTP) is a modified nucleoside

triphosphate analog crucial for various molecular biology applications, most notably as a chain

terminator in DNA sequencing and synthesis. Its efficacy in these applications is fundamentally

dependent on its solubility and stability in aqueous solutions. This technical guide provides an

in-depth overview of the known solubility and stability characteristics of 3'-NH2-ddCTP sodium
salt, outlines experimental protocols for their determination, and illustrates key concepts

through diagrams. It is important to note that while specific quantitative data for this particular

salt is limited in publicly available literature, this guide consolidates information from closely

related compounds and general principles governing nucleoside triphosphate chemistry to

provide a robust framework for its use.

Core Properties of 3'-NH2-ddCTP Sodium Salt
3'-NH2-ddCTP acts as a substrate for DNA polymerases. However, the substitution of the 3'-

hydroxyl group with an amino group prevents the formation of a phosphodiester bond with the

next incoming nucleotide, leading to the termination of DNA chain elongation.

Mechanism of Action: DNA Chain Termination
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The primary function of 3'-NH2-ddCTP is to halt the process of DNA synthesis. The following

diagram illustrates this mechanism.
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Mechanism of DNA Chain Termination by 3'-NH2-ddCTP

Normal Elongation Chain Termination

DNA Template

DNA Polymerase

binds

Growing DNA Strand (3'-OH end) Incoming dNTP

Elongated DNA Strand

forms phosphodiester bond
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DNA Polymerase

binds

Growing DNA Strand (3'-OH end) 3'-NH2-ddCTP

Terminated DNA Strand (3'-NH2 end)

incorporates, no further elongation
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Workflow for Aqueous Solubility Determination

Start

Add excess solid 3'-NH2-ddCTP
to aqueous buffer (e.g., 10 mM Tris, pH 8.0)

Equilibrate at constant temperature
(e.g., 25°C) with agitation for 24-48h

Centrifuge to pellet
undissolved solid

Filter supernatant through
a 0.22 µm filter

Prepare serial dilutions
of the clear filtrate

Analyze by UV-Vis Spectroscopy
at λmax for cytidine (~271 nm)

Calculate concentration using a
standard curve. This is the solubility limit.

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3308676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for HPLC-Based Stability Study

Start

Prepare solutions of 3'-NH2-ddCTP in buffers
of different pH and at various temperatures

Analyze a sample at Time=0
by HPLC to establish baseline purity

Incubate solutions under
the defined stress conditions

Analyze aliquots by reverse-phase HPLC.
Monitor at ~271 nm.

Withdraw aliquots at
specified time points

Quantify the peak area of the parent compound
and any degradation products

Plot % purity of 3'-NH2-ddCTP
vs. time to determine degradation rate

End
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To cite this document: BenchChem. [3'-NH2-ddCTP Sodium Salt: A Technical Guide to
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3308676#3-nh2-ddctp-sodium-salt-solubility-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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